Cas no 1823707-72-7 (2-Chloro-5-((S)-1-oxiranylmethoxy)-pyridine)

• Product Name: 2-Chloro-5-((S)-1-oxiranylmethoxy)-pyridine
• CAS No: 1823707-72-7
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD24450237
• CID: 4783458
• Update Time: 2025-06-10

2-Chloro-5-((S)-1-oxiranylmethoxy)-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-((S)-1-oxiranylmethoxy)-pyridine
• 2-chloro-5-[[(2S)-oxiran-2-yl]methoxy]pyridine

• MDL： MFCD24450237
• Inchi： 1S/C8H8ClNO2/c9-8-2-1-6(3-10-8)11-4-7-5-12-7/h1-3,7H,4-5H2/t7-/m1/s1
• InChI Key： GERUONSHXFEOCV-SSDOTTSWSA-N
• SMILES： ClC1=CC=C(C=N1)OC[C@@H]1CO1

Computed Properties

• Exact Mass: 185.0243562 g/mol
• Monoisotopic Mass: 185.0243562 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 185.61
• XLogP3: 1.5
• Topological Polar Surface Area: 34.6

Additional information on 2-Chloro-5-((S)-1-oxiranylmethoxy)-pyridine

2-Chloro-5-((S)-1-Oxiranylmethoxy)-Pyridine

2-Chloro-5-((S)-1-Oxiranylmethoxy)-Pyridine is a highly specialized organic compound with the CAS number 1823707-72-7. This compound is notable for its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with a chlorine atom at position 2 and an (S)-configured oxiranylmethoxy group at position 5. The presence of these substituents imparts distinct chemical and physical properties to the compound, making it a subject of interest for researchers and industry professionals alike.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that influences its electronic properties. The chlorine substituent at position 2 introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain chemical reactions. On the other hand, the oxiranylmethoxy group at position 5 is a key feature of this compound. The epoxide (oxirane) ring within this group is known for its reactivity, often participating in nucleophilic opening reactions. The (S)-configuration of the oxiranylmethoxy group adds a stereochemical dimension to the compound, which can be critical in determining its biological activity and selectivity.

Recent studies have highlighted the potential of 2-Chloro-5-((S)-1-Oxiranylmethoxy)-Pyridine as a building block for synthesizing bioactive molecules. Researchers have explored its use in constructing complex heterocyclic frameworks, which are commonly found in natural products and pharmaceutical agents. For instance, the compound has been employed in the synthesis of pyridopyrimidines and other nitrogen-containing heterocycles, which exhibit promising anti-inflammatory and anticancer activities.

In addition to its role as a synthetic intermediate, 2-Chloro-5-((S)-1-Oxiranylmethoxy)-Pyridine has been investigated for its potential applications in agrochemicals. The compound's ability to modulate plant growth and development has been studied in recent agricultural research. Specifically, it has been shown to influence auxin signaling pathways in plants, which could lead to the development of novel herbicides or growth regulators.

The synthesis of 2-Chloro-5-((S)-1-Oxiranylmethoxy)-Pyridine involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution at positions 2 and 5. The stereochemical control during the installation of the oxiranylmethoxy group is particularly challenging but crucial for obtaining the desired (S)-configuration.

From an environmental perspective, understanding the fate and behavior of 2-Chloro-5-((S)-1-Oxiranylmethoxy)-Pyridine in different ecosystems is essential for assessing its potential impact on human health and the environment. Recent studies have focused on its degradation pathways under various conditions, including soil microbial activity and photodegradation. These studies aim to provide insights into how the compound behaves in real-world scenarios and inform regulatory decisions regarding its use.

In conclusion, 2-Chloro-5-((S)-1-Oxiranylmethoxy)-Pyridine (CAS No: 1823707-72-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodology and application studies, positions it as an important tool for researchers and industries seeking innovative solutions in chemistry and related fields.